3-(1-Adamantyl)-4-methyl-5-mercapto-1,2,4-triazole
3-(1-Adamantyl)-4-methyl-5-mercapto-1,2,4-triazole
Brand Name:
Vulcanchem
CAS No.:
139158-24-0
VCID:
VC0183990
InChI:
InChI=1S/C13H19N3S/c1-16-11(14-15-12(16)17)13-5-8-2-9(6-13)4-10(3-8)7-13/h8-10H,2-7H2,1H3,(H,15,17)
SMILES:
CN1C(=NNC1=S)C23CC4CC(C2)CC(C4)C3
Molecular Formula:
C13H19N3S
Molecular Weight:
249.38 g/mol
3-(1-Adamantyl)-4-methyl-5-mercapto-1,2,4-triazole
CAS No.: 139158-24-0
Main Products
VCID: VC0183990
Molecular Formula: C13H19N3S
Molecular Weight: 249.38 g/mol
CAS No. | 139158-24-0 |
---|---|
Product Name | 3-(1-Adamantyl)-4-methyl-5-mercapto-1,2,4-triazole |
Molecular Formula | C13H19N3S |
Molecular Weight | 249.38 g/mol |
IUPAC Name | 3-(1-adamantyl)-4-methyl-1H-1,2,4-triazole-5-thione |
Standard InChI | InChI=1S/C13H19N3S/c1-16-11(14-15-12(16)17)13-5-8-2-9(6-13)4-10(3-8)7-13/h8-10H,2-7H2,1H3,(H,15,17) |
Standard InChIKey | ANNIHKXRSJJMHU-UHFFFAOYSA-N |
Isomeric SMILES | CN1C(=NN=C1S)C23CC4CC(C2)CC(C4)C3 |
SMILES | CN1C(=NNC1=S)C23CC4CC(C2)CC(C4)C3 |
Canonical SMILES | CN1C(=NNC1=S)C23CC4CC(C2)CC(C4)C3 |
PubChem Compound | 2921134 |
Last Modified | Nov 11 2021 |
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